Pyrrole-2-carboxaldehyde
Pyrrole-2-carboxaldehyde
Pyrrole-2-carboxaldehyde is a pyrrole carrying a formyl substituent at the 2-position. It is a member of pyrroles and a 1,3-thiazole-2-carbaldehyde.
1H-Pyrrole-2-carboxaldehyde, also known as alpha-pyrrolaldehyde or 2-carboxaldehyde-1H-pyrrole, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. 1H-Pyrrole-2-carboxaldehyde exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1H-pyrrole-2-carboxaldehyde is primarily located in the cytoplasm. 1H-Pyrrole-2-carboxaldehyde is an ethereal tasting compound that can be found in coffee and coffee products, pulses, and tea. This makes 1H-pyrrole-2-carboxaldehyde a potential biomarker for the consumption of these food products.
1H-Pyrrole-2-carboxaldehyde, also known as alpha-pyrrolaldehyde or 2-carboxaldehyde-1H-pyrrole, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. 1H-Pyrrole-2-carboxaldehyde exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1H-pyrrole-2-carboxaldehyde is primarily located in the cytoplasm. 1H-Pyrrole-2-carboxaldehyde is an ethereal tasting compound that can be found in coffee and coffee products, pulses, and tea. This makes 1H-pyrrole-2-carboxaldehyde a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1003-29-8
VCID:
VC0018789
InChI:
InChI=1S/C5H5NO/c7-4-5-2-1-3-6-5/h1-4,6H
SMILES:
C1=CNC(=C1)C=O
Molecular Formula:
C5H5NO
Molecular Weight:
95.1 g/mol
Pyrrole-2-carboxaldehyde
CAS No.: 1003-29-8
Reference Standards
VCID: VC0018789
Molecular Formula: C5H5NO
Molecular Weight: 95.1 g/mol
| CAS No. | 1003-29-8 |
|---|---|
| Product Name | Pyrrole-2-carboxaldehyde |
| Molecular Formula | C5H5NO |
| Molecular Weight | 95.1 g/mol |
| IUPAC Name | 1H-pyrrole-2-carbaldehyde |
| Standard InChI | InChI=1S/C5H5NO/c7-4-5-2-1-3-6-5/h1-4,6H |
| Standard InChIKey | ZSKGQVFRTSEPJT-UHFFFAOYSA-N |
| SMILES | C1=CNC(=C1)C=O |
| Canonical SMILES | C1=CNC(=C1)C=O |
| Boiling Point | 218.0 °C |
| Melting Point | 46.5 °C Mp 50-51 ° 50-51°C |
| Physical Description | Solid |
| Description | Pyrrole-2-carboxaldehyde is a pyrrole carrying a formyl substituent at the 2-position. It is a member of pyrroles and a 1,3-thiazole-2-carbaldehyde. 1H-Pyrrole-2-carboxaldehyde, also known as alpha-pyrrolaldehyde or 2-carboxaldehyde-1H-pyrrole, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. 1H-Pyrrole-2-carboxaldehyde exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1H-pyrrole-2-carboxaldehyde is primarily located in the cytoplasm. 1H-Pyrrole-2-carboxaldehyde is an ethereal tasting compound that can be found in coffee and coffee products, pulses, and tea. This makes 1H-pyrrole-2-carboxaldehyde a potential biomarker for the consumption of these food products. |
| Synonyms | 2-Pyrrolylcarboxaldehyde; 2-Formylpyrrole; 2-Pyrrolaldehyde; Pyrrole-2-aldehyde; NSC 112885; NSC 66394; |
| PubChem Compound | 13854 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume